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Compound Name: 3-Ferrocenylpropionic anhydride

Cat. No.: B3339882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ferrocenylpropionic anhydride is a highly effective reagent for the covalent modification of

primary amines in biomolecules such as proteins, peptides, and amine-modified

oligonucleotides. This modification introduces an electrochemically active ferrocene moiety,

which serves as a robust tag for detection and quantification. The reaction proceeds via

nucleophilic acyl substitution, where the primary amine attacks one of the carbonyl carbons of

the anhydride, leading to the formation of a stable amide bond and releasing a molecule of 3-

ferrocenylpropionic acid as a byproduct.

The ferrocene tag offers several advantages, including a well-defined and reversible redox

signal, stability under biological conditions, and the ability to be detected with high sensitivity

using electrochemical methods.[1] This makes 3-ferrocenylpropionic anhydride a valuable

tool in various applications, from quantitative proteomics to the development of novel

biosensors and targeted drug-delivery systems.

Principle of the Reaction
The modification of a primary amine with 3-ferrocenylpropionic anhydride is a

straightforward acylation reaction. The lone pair of electrons on the nitrogen atom of the
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primary amine acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of the

anhydride. This forms a tetrahedral intermediate which then collapses, resulting in the

formation of a stable amide bond between the biomolecule and the 3-ferrocenylpropionyl

group. The other portion of the anhydride is released as 3-ferrocenylpropionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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